5-Methyl-1-(quinolin-4-yl)-1H-indole-3-carboxylic acid
Cat. No. B8580214
M. Wt: 302.3 g/mol
InChI Key: QUMQFXPYFKLWNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07531663B2
Procedure details
0.422 g (10.05 mmol) of lithium hydroxide monohydrate and 50 cm3 of water are added at 25° C. to 1.06 g (3.35 mmol) of 3-methoxycarbonyl-5-methyl-1-(quinol-4-yl)-1H-indole dissolved in 50 cm3 of tetrahydrofuran. After stirring at the reflux point of the solvent for 22 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 25 cm3 of water and then triturated with 10 cm3 of N hydrochloric acid. After filtering off and drying the solid residue under reduced pressure (2.7 kPa) at 40° C., 0.996 g of 3-carboxy-5-methyl-1-(quinol-4-yl)-1H-indole is obtained in the form of a white solid. Mass spectrum (EI): m/e 302 (M+·).
Name
lithium hydroxide monohydrate
Quantity
0.422 g
Type
reactant
Reaction Step One
Quantity
3.35 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
O.[OH-].[Li+].C[O:5][C:6]([C:8]1[C:16]2[C:11](=[CH:12][CH:13]=[C:14]([CH3:17])[CH:15]=2)[N:10]([C:18]2[C:27]3[C:22](=[CH:23][CH:24]=[CH:25][CH:26]=3)[N:21]=[CH:20][CH:19]=2)[CH:9]=1)=[O:7]>O1CCCC1.O>[C:6]([C:8]1[C:16]2[C:11](=[CH:12][CH:13]=[C:14]([CH3:17])[CH:15]=2)[N:10]([C:18]2[C:27]3[C:22](=[CH:23][CH:24]=[CH:25][CH:26]=3)[N:21]=[CH:20][CH:19]=2)[CH:9]=1)([OH:7])=[O:5] |f:0.1.2|
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Inputs
Step One
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Name
|
lithium hydroxide monohydrate
|
|
Quantity
|
0.422 g
|
|
Type
|
reactant
|
|
Smiles
|
O.[OH-].[Li+]
|
|
Name
|
|
|
Quantity
|
3.35 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1=CN(C2=CC=C(C=C12)C)C1=CC=NC2=CC=CC=C12
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Three
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Stirring
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Type
|
CUSTOM
|
|
Details
|
After stirring at the reflux point of the solvent for 22 hours
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|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a residue which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
triturated with 10 cm3 of N hydrochloric acid
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtering off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
drying the solid residue under reduced pressure (2.7 kPa) at 40° C.
|
Outcomes
Product
Details
Reaction Time |
22 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)(O)C1=CN(C2=CC=C(C=C12)C)C1=CC=NC2=CC=CC=C12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.996 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
